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Compound of Interest

Compound Name: trans-2,cis-6-Nonadienal-13C2

Cat. No.: B12385534 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed procedures for the safe disposal of trans-2,cis-6-Nonadienal-
13C2, a combustible and potentially hazardous unsaturated aldehyde. The disposal protocols

for the isotopically labeled compound are identical to those for the parent compound, trans-

2,cis-6-Nonadienal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses or goggles, chemical-resistant gloves, and a

lab coat. All handling of trans-2,cis-6-Nonadienal-13C2 should be conducted in a well-

ventilated area or a chemical fume hood to avoid inhalation of vapors.[1] Keep the compound

away from heat, sparks, open flames, and other ignition sources as it is a combustible liquid.[1]

[2]
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Property Value Source

CAS Number
557-48-2 (for parent

compound)

Molecular Formula C9H14O [1]

Flash Point 83 °C (181.4 °F)

Boiling Point 94-95 °C at 18 mmHg

Density 0.86 g/mL at 25 °C

Hazard Classification Flammable liquids: Category 4

Step-by-Step Disposal Protocol
The primary method for the disposal of trans-2,cis-6-Nonadienal-13C2 is through an

approved hazardous waste disposal program. Under no circumstances should this chemical be

disposed of down the drain or in regular trash.

Containerization:

Ensure the waste trans-2,cis-6-Nonadienal-13C2 is stored in its original, properly labeled

container.

If the original container is not available, use a new, clean, and chemically compatible

container. Label the new container clearly with the full chemical name ("trans-2,cis-6-
Nonadienal-13C2") and any relevant hazard symbols.

Do not mix with other waste materials.

Storage Pending Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[3]

The storage area should be designated for hazardous chemical waste.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or the designated

chemical waste coordinator to schedule a pickup.[4]

Provide them with all necessary information about the waste, including the chemical name

and quantity.

Handling Uncleaned Containers:

Empty containers that held trans-2,cis-6-Nonadienal-13C2 should be treated as

hazardous waste and disposed of in the same manner as the chemical itself.

Experimental Workflow for Disposal
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Disposal Workflow for trans-2,cis-6-Nonadienal-13C2

Start: Have trans-2,cis-6-Nonadienal-13C2 for Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(e.g., Fume Hood)

Securely Cap in a Labeled,
Compatible Waste Container

Store in a Designated
Hazardous Waste Area

Contact Institutional EHS
for Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for trans-2,cis-6-Nonadienal-13C2.
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Spill and Emergency Procedures
In the event of a spill, immediately evacuate the area and remove all ignition sources.[1]

Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[3] Collect

the absorbed material and place it in a sealed container for disposal as hazardous waste. For

skin or eye contact, flush the affected area with plenty of water for at least 15 minutes and seek

medical attention.[2][5] If inhaled, move to fresh air and seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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